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Compound Name: mitoTracker Green FM

Cat. No.: B15552189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MitoTracker Green FM is a fluorescent probe that enables the visualization of mitochondria in

live cells. This cell-permeant dye accumulates in mitochondria and covalently binds to

mitochondrial proteins through a mildly thiol-reactive chloromethyl group.[1][2] Its fluorescence

is largely independent of mitochondrial membrane potential, making it a valuable tool for

assessing mitochondrial mass and morphology during time-lapse microscopy.[3][4]

MitoTracker Green FM is characterized by its bright green fluorescence, high photostability,

and low phototoxicity, which are critical for long-term imaging studies.[3][5]

Properties and Specifications
A summary of the key properties of MitoTracker Green FM is provided below, offering a quick

reference for experimental setup.
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Property Value Reference(s)

Excitation Maximum 490 nm [2][6][7]

Emission Maximum 516 nm [2][6][7]

Molecular Weight 671.88 g/mol [2]

Form Lyophilized solid [2][8]

Solubility DMSO [2][9]

Fixability

Not recommended; signal is

not well-retained after

aldehyde fixation.[2][7][10]

Staining Mechanism
MitoTracker Green FM passively diffuses across the plasma membrane of a live cell. Once

inside, it accumulates in the mitochondria and covalently binds to free thiol groups of cysteine

residues on mitochondrial proteins. This covalent linkage ensures that the dye is well-retained

within the mitochondria during time-lapse imaging.
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Preparation

Staining

Imaging

Seed cells on
imaging dish

Prepare 20-200 nM
MitoTracker solution

Remove culture medium

Add staining solution

Incubate 15-45 min
at 37°C

Wash cells twice

Live-cell time-lapse
microscopy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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